Cas no 1316217-16-9 (1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid)

1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid structure
1316217-16-9 structure
Product Name:1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
CAS No:1316217-16-9
MF:C9H11N3O2
MW:193.202541589737
CID:4694099
PubChem ID:57420157
Update Time:2025-09-20

1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
    • 1-Pyrimidin-2-yl-pyrrolidine-3-carboxylic acid
    • 1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C9H11N3O2/c13-8(14)7-2-5-12(6-7)9-10-3-1-4-11-9/h1,3-4,7H,2,5-6H2,(H,13,14)
    • InChI Key: PRVAWTYXXXRGKH-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C2N=CC=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 193.085126602g/mol
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3
  • XLogP3: 0.3

1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-904784-0.05g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
0.05g
$671.0 2025-02-21
Enamine
EN300-904784-0.1g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
0.1g
$703.0 2025-02-21
Enamine
EN300-904784-0.25g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
0.25g
$735.0 2025-02-21
Enamine
EN300-904784-0.5g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
0.5g
$768.0 2025-02-21
Enamine
EN300-904784-1.0g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
1.0g
$800.0 2025-02-21
Enamine
EN300-904784-2.5g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
2.5g
$1568.0 2025-02-21
Enamine
EN300-904784-5.0g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
5.0g
$2318.0 2025-02-21
Enamine
EN300-904784-10.0g
1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 95.0%
10.0g
$3438.0 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1515204-1g
1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
1316217-16-9 98%
1g
¥7628.00 2024-08-09
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD